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Compound of Interest

Compound Name: 2-Methyl-5-vinylpyrazine

Cat. No.: B089282

Essential Safety and Handling Guide for 2-Methyl-5-
vinylpyrazine

This guide provides critical operational and safety protocols for laboratory professionals,
including researchers, scientists, and drug development experts, who handle 2-Methyl-5-
vinylpyrazine. Adherence to these procedures is vital for ensuring personal safety, maintaining
a secure laboratory environment, and proper disposal.

Immediate Safety and Hazard Information:

2-Methyl-5-vinylpyrazine is a combustible liquid that can be absorbed through the skin.[1] It is
classified as a flammable liquid and vapor and is harmful if swallowed. Exposure can cause
irritation to the skin and eyes, and high or repeated exposure may impact the nervous system
and liver.[1] It is crucial to handle this chemical in a well-ventilated area and away from sources
of ignition.[1][2]

Personal Protective Equipment (PPE)

The selection and consistent use of appropriate PPE is the primary defense against chemical
exposure. The following table summarizes the required PPE for handling 2-Methyl-5-
vinylpyrazine.
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
full-face shield.[3]

Protects against splashes and
vapors that can cause serious

eye irritation or burns.[1]

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene).[3][4]

Provides a barrier against skin
contact, as the chemical can
be absorbed through the skin,
causing irritation.[1] Gloves
should be inspected regularly

for signs of degradation.[3]

Body Protection

A flame-resistant, antistatic lab
coat, long pants, and closed-

toe shoes.[5]

Minimizes skin exposure from
accidental spills and protects

from flammability hazards.[1]

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor
cartridge.[3]

Required when handling the
chemical outside of a certified
chemical fume hood, in poorly
ventilated areas, or where
vapors may be generated to

protect the respiratory tract.[1]

[3]

Operational and Disposal Plans

Following a systematic workflow is essential for safely managing 2-Methyl-5-vinylpyrazine
from handling to disposal.

Safe Handling Protocol

o Preparation: Before handling, ensure that an emergency shower and eyewash station are
readily accessible.[2] Confirm that all required PPE is available, clean, and in good condition.

[1]

o Ventilation: Always handle 2-Methyl-5-vinylpyrazine in a well-ventilated area, preferably
within a certified chemical fume hood to minimize vapor inhalation.[1]
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e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, which can be an ignition source. Use only non-sparking tools.

» Handling: Avoid direct contact with the skin and eyes.[1] Do not eat, drink, or smoke in the
handling area. Wash hands thoroughly after handling the substance.

o Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated
place, away from heat, sparks, open flames, and other ignition sources.[1][2]

Spill and Waste Disposal Plan

o Spill Containment: In case of a spill, remove all ignition sources.[1] Ventilate the area. For
small spills, absorb the liquid with an inert material like Chemizorb®, sand, or earth.

o Cleanup: Properly trained and equipped personnel should handle the cleanup.[1] Collect the
absorbed material using non-sparking tools and place it into a suitable, sealed container for
disposal.[2] Do not let the product enter drains.

o Waste Identification: All waste containing 2-Methyl-5-vinylpyrazine must be treated as
hazardous waste.[6] Do not mix with other chemical wastes unless specifically instructed by
your institution's environmental health and safety department.[6]

e Waste Collection: Store waste in a clearly labeled, sealed, and leak-proof container in a
designated hazardous waste storage area.[6] The label should clearly identify the contents
as "Hazardous Waste: 2-Methyl-5-vinylpyrazine".[6]

o Disposal: Dispose of the contents and container through an approved and licensed
professional waste disposal service in accordance with all local, state, and federal
regulations.[6]

Quantitative Data Summary

This table summarizes key quantitative data for 2-Methyl-5-vinylpyrazine.
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Property

Value

Molecular Formula

CsHoN (Pyridine, 2-methyl-5-vinyl-)

Molecular Weight

119.16 g/mol [7]

Flash Point

165.2°F (73.9°C)[1]

Vapor Pressure

1.2 mm Hg at 77°F (25°C)[1]

Water Solubility

Soluble[1]

Occupational Exposure Limits

Not established[1]

Safe Handling Workflow
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Use in a certified
chemical fume hood

Start: Prepare to Handle
2-Methyl-5-vinylpyrazine

1. Hazard Assessment &
PPE Selection

Wear Required PPE:
- Goggles/Face Shield

- Resistant Gloves
- Flame-Resistant Lab Coat
- Respirator (if needed)

[2. Safe Handling Procedure

Keep away from
ignition sources

Spill or Release?

3. Proper Storage

Follow Spill
Cleanup Protocol

Store in cool, dry, well-ventilated
area in a sealed container

4. Waste Disposal

Collect in a labeled
hazardous waste container

End: Procedure Complete

Click to download full resolution via product page
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Caption: This flowchart illustrates the key stages for the safe handling of 2-Methyl-5-
vinylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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